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Compound of Interest

Compound Name: Vallesamine N-oxide
CAS No.: 126594-73-8
Cat. No.: B1180813
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
analytical methodologies for Vallesamine N-oxide, an alkaloid of interest in phytochemical and
pharmacological research. Due to the limited availability of specific experimental data in the
public domain, this document synthesizes general principles of N-oxide spectroscopy with
available information for Vallesamine N-oxide to offer a foundational resource.

Core Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of
Vallesamine N-oxide. The following tables summarize the expected and known spectroscopic
characteristics.

Table 1: Mass Spectrometry (MS) Data
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Parameter Value Source
Molecular Formula C20H24N204 [1112]
Molecular Weight 356.42 g/mol [2]
Expected [M+H]* 357.1758 Calculated

Comparison with the mass
spectrum of the parent
alkaloid, vallesamine, would be
Key Fragmentation required to identify [3]
characteristic fragmentation
patterns resulting from the N-

oxide group.

Note: Specific fragmentation data for Vallesamine N-oxide is not publicly available. Analysis
via high-resolution mass spectrometry (HRMS) is recommended to confirm the elemental

composition.
Spectral Region (cm™?) Expected Vibration Source
928 - 971 N-O stretch [3114]
~930 Prominent N*-O~ vibration [5][6]

Note: A complete IR spectrum for Vallesamine N-oxide is not publicly available. The presence
of a strong band in the 928-971 cm~* range is a key diagnostic feature for the N-oxide
functionality.

Table 3: Nuclear Magnetic Resonance (NMR)
Spectroscopy Data
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Expected Chemical Shift
Nucleus o Source
(0) Characteristics

Downfield shift of protons on
carbons adjacent to the N-
oxide nitrogen (e.g., methyl,

1H NMR gen (e.0 _ Y [5][6]
methylene, or methine groups)
compared to the parent amine,

vallesamine.

Downfield shift of carbons
adjacent to the N-oxide

13C NMR _ [5][6]
nitrogen compared to the

parent amine, vallesamine.

Note: Specific, quantitative *H and 3C NMR chemical shifts and coupling constants for
Vallesamine N-oxide are not detailed in publicly accessible literature. Commercial suppliers
confirm the availability of this data upon request.[7]

Experimental Protocols

Detailed experimental procedures are critical for the replication and validation of scientific
findings. The following sections outline generalized, yet detailed, methodologies applicable to
the spectroscopic analysis of Vallesamine N-oxide.

Synthesis of Vallesamine N-oxide

A common method for the synthesis of alkaloid N-oxides is through oxidation of the parent

alkaloid.
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Synthesis Workflow

(Potassium Peroxymonosulfate (KPMSD

Vallesamine N-oxide

Click to download full resolution via product page
Caption: Workflow for the synthesis of Vallesamine N-oxide.
Methodology:
 Dissolution: Dissolve the parent alkaloid, vallesamine, in a suitable solvent.

» Oxidation: Introduce an oxidizing agent. Potassium peroxymonosulfate (KPMS) is an
effective oxidant for this transformation, typically used in a slight excess.[3][4] The reaction is
generally rapid at room temperature.

e Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography
(TLC).

 Purification: Upon completion, the resulting Vallesamine N-oxide is purified from the
reaction mixture using standard chromatographic techniques.
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Mass Spectrometry Analysis

Liquid Chromatography coupled with Mass Spectrometry (LC-MS) is a powerful technique for
the identification and characterization of alkaloid N-oxides.

LC-MS/MS Analysis Workflow

UPLC Separation
(e.g., C18 column)

Click to download full resolution via product page

Caption: Analytical workflow for LC-MS/MS of Vallesamine N-oxide.
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Methodology:

e Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight
(Q-ToF) instrument, coupled with a Liquid Chromatography system (LC-Q-ToF-MS) is
recommended.[3][4]

e Chromatography:

o Column: A reverse-phase column, such as a Waters UPLC BEH C18 (50 x 2.1 mm, 1.7
pm), is often suitable.[8]

o Mobile Phase: A gradient elution using water (A) and acetonitrile/methanol (B), both
containing 0.1% formic acid and 5 mM ammonium acetate, can provide good separation.

[8]
o Flow Rate: A typical flow rate is around 0.5 mL/min.[8]
e Mass Spectrometry:
o lonization: Electrospray ionization (ESI) in positive mode is generally used for alkaloids.

o Detection: Data is acquired in full scan mode to identify the protonated molecular ion
[M+H]*. Tandem MS (MS/MS) is then performed to obtain fragmentation patterns for
structural confirmation.[3]

NMR Spectroscopy Analysis

NMR spectroscopy provides detailed structural information.
Methodology:

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended
for resolving complex spin systems.

e Sample Preparation:

o Dissolve approximately 0.5-1.0 mg of Vallesamine N-oxide in a deuterated solvent (e.g.,
CDCls, MeOD, or DMSO-ds). Vallesamine N-oxide is reported to be soluble in
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Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.[7]

o Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if quantitative
analysis is required.

o Data Acquisition:
o Acquire standard one-dimensional *H and 3C NMR spectra.

o To aid in structural elucidation, two-dimensional NMR experiments such as COSY
(Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and
HMBC (Heteronuclear Multiple Bond Correlation) should be performed.

Signaling Pathways and Logical Relationships

Currently, there is no specific information available in the scientific literature detailing the
signaling pathways directly involving Vallesamine N-oxide. Research into the biological activity
of this compound is an area ripe for further investigation.
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Caption: Investigational relationship of Vallesamine N-oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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